Cas no 114658-11-6 (2-methyl-Oxazolo[4,5-b]pyridine 4-oxide)

2-methyl-Oxazolo[4,5-b]pyridine 4-oxide structure
114658-11-6 structure
Product Name:2-methyl-Oxazolo[4,5-b]pyridine 4-oxide
CAS No:114658-11-6
MF:C7H6N2O2
MW:150.134741306305
CID:130406
PubChem ID:14088952
Update Time:2025-04-19

2-methyl-Oxazolo[4,5-b]pyridine 4-oxide Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-Oxazolo[4,5-b]pyridine 4-oxide
    • 2-methyloxazolo<4,5-b>pyridine 4-oxide
    • Oxazolo[4,5-b]pyridine, 2-methyl-, 4-oxide (9CI)
    • Oxazolo[4,5-b]pyridine,2-methyl-, 4-oxide
    • 114658-11-6
    • 2-methyl-4-oxido-[1,3]oxazolo[4,5-b]pyridin-4-ium
    • Inchi: 1S/C7H6N2O2/c1-5-8-7-6(11-5)3-2-4-9(7)10/h2-4H,1H3
    • InChI Key: PJKGYKUNHYLIIS-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC2=C1C=CC=[N+]2[O-]

Computed Properties

  • Exact Mass: 150.04298
  • Monoisotopic Mass: 150.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 51.5Ų

Experimental Properties

  • PSA: 52.97
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